
Application Notes and Protocols for the
Preparation of Licochalcone C Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Licochalcone C

Cat. No.: B1675292 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Licochalcone C is a flavonoid compound isolated from the roots of Glycyrrhiza species, such

as licorice. It has garnered significant interest in biomedical research due to its diverse

biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Accurate and consistent preparation of Licochalcone C solutions is critical for obtaining

reliable and reproducible experimental results. This document provides detailed protocols for

the preparation, storage, and handling of Licochalcone C stock and working solutions for in

vitro and in vivo studies.

Materials and Reagents
Licochalcone C powder (purity ≥90%)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath
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Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary
The following tables summarize the key quantitative information for the preparation of

Licochalcone C solutions.

Table 1: Physicochemical Properties of Licochalcone C

Property Value

Molecular Formula C₂₁H₂₂O₄

Molecular Weight 338.40 g/mol [1]

Appearance Light yellow to yellow solid[1]

Purity ≥90% (LC/MS-ELSD)

Table 2: Solubility of Licochalcone C

Solvent Solubility Notes

DMSO
Up to 33.33 mg/mL (98.49

mM)[1]

Ultrasonic treatment may be

required to achieve higher

concentrations.[1] Use of

newly opened, anhydrous

DMSO is recommended as

hygroscopic DMSO can

negatively impact solubility.[1]

Ethanol
Soluble (approx. 20 mg/mL for

Licochalcone A)

Data for the related compound

Licochalcone A suggests

solubility.[2]

Dimethyl formamide
Soluble (approx. 25 mg/mL for

Licochalcone A)

Data for the related compound

Licochalcone A suggests

solubility.[2]

Aqueous Solutions Sparingly soluble[2]
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Table 3: Recommended Storage Conditions for Licochalcone C

Form
Storage
Temperature

Duration
Special
Precautions

Lyophilized Powder -20°C Up to 36 months[3]

Keep desiccated and

protected from light.[1]

[3]

DMSO Stock Solution -20°C Up to 1 month[1][3]

Aliquot to avoid

multiple freeze-thaw

cycles.[3] Protect from

light.[1]

-80°C Up to 6 months[1]

Aliquot to avoid

multiple freeze-thaw

cycles. Protect from

light.[1]

Aqueous Working

Solution
2-8°C

Not recommended for

more than one day[2]

Prepare fresh before

each experiment.

Experimental Protocols
4.1. Protocol for Preparing a High-Concentration Licochalcone C Stock Solution (e.g., 10 mM

in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Licochalcone C in

DMSO.

Procedure:

Equilibrate Reagents: Allow the Licochalcone C powder and anhydrous DMSO to come to

room temperature before use.

Weigh Licochalcone C: Accurately weigh the required amount of Licochalcone C powder

in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.384 mg of Licochalcone C (Mass = Molarity × Volume × Molecular Weight).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.adooq.com/licochalcone-c.html
https://www.medchemexpress.com/Licochalcone_C.html
https://www.adooq.com/licochalcone-c.html
https://www.medchemexpress.com/Licochalcone_C.html
https://www.adooq.com/licochalcone-c.html
https://www.adooq.com/licochalcone-c.html
https://www.medchemexpress.com/Licochalcone_C.html
https://www.medchemexpress.com/Licochalcone_C.html
https://www.medchemexpress.com/Licochalcone_C.html
https://cdn.caymanchem.com/cdn/insert/11853.pdf
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/product/b1675292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the Licochalcone C powder. For a 10 mM solution with 3.384 mg of

Licochalcone C, this would be 1 mL.

Dissolution: Vortex the mixture vigorously for 1-2 minutes to facilitate dissolution.

Ultrasonication (if necessary): If the Licochalcone C does not fully dissolve, place the tube

in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.[1]

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter. Ensure the filter is

compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up

to 1 month) or at -80°C for long-term storage (up to 6 months).[1][3] Avoid repeated freeze-

thaw cycles.[3]

4.2. Protocol for Preparing a Working Solution from the Stock Solution

This protocol outlines the dilution of the DMSO stock solution to a final working concentration in

an aqueous buffer or cell culture medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Licochalcone C stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your experimental medium. For example, to prepare 1 mL of a 10 µM

working solution from a 10 mM stock solution, you would need 1 µL of the stock solution (a

1:1000 dilution).

Dilution: Add the calculated volume of the stock solution to the appropriate volume of your

experimental medium (e.g., cell culture medium, phosphate-buffered saline). It is crucial to

add the stock solution to the aqueous medium and mix immediately to prevent precipitation.
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Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is low (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity or other artifacts.[4]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Use Immediately: Use the freshly prepared working solution immediately. Do not store

aqueous working solutions for more than one day.[2]

Visualizations
Diagram 1: Workflow for Licochalcone C Solution Preparation
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Workflow for Licochalcone C Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Materials

Weigh Licochalcone C Powder

Add Anhydrous DMSO

Vortex & Sonicate

Aliquot into Light-Protected Tubes

Store at -20°C or -80°C

Thaw Stock Aliquot

Dilute in Aqueous Medium

Use Immediately in Experiment

Licochalcone C Powder Anhydrous DMSO Aqueous Medium

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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